Cas no 1352500-13-0 ((2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone)
(2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone
- Methanone, [2-(2-bromo-3-pyridinyl)-1-piperidinyl]phenyl-
-
- Inchi: 1S/C17H17BrN2O/c18-16-14(9-6-11-19-16)15-10-4-5-12-20(15)17(21)13-7-2-1-3-8-13/h1-3,6-9,11,15H,4-5,10,12H2
- InChI Key: XCKNXQXYNNLEJF-UHFFFAOYSA-N
- SMILES: C(N1CCCCC1C1=CC=CN=C1Br)(C1=CC=CC=C1)=O
(2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495437-1g |
(2-(2-Bromopyridin-3-yl)piperidin-1-yl)(phenyl)methanone |
1352500-13-0 | 97% | 1g |
$1061 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611453-1g |
(2-(2-Bromopyridin-3-yl)piperidin-1-yl)(phenyl)methanone |
1352500-13-0 | 97% | 1g |
¥7343.0 | 2024-04-18 |
(2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone
Introduction to (2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone (CAS No. 1352500-13-0)
The compound (2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone (CAS No. 1352500-13-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a bipyridine framework with a bromine substituent and a phenyl ketone group. Its unique structure endows it with distinctive chemical properties and biological activities.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and material science due to their ability to form stable structures and exhibit diverse reactivity. The bipyridine core in this compound is particularly interesting as it can act as a ligand in coordination chemistry or serve as a scaffold for constructing more complex molecular architectures. The presence of the bromine atom further enhances its versatility, enabling it to participate in various substitution reactions or act as an electron-withdrawing group in electronic devices.
The phenyl ketone group attached to the bipyridine framework introduces additional functionality. This group can undergo condensation reactions or serve as a directing group for further substitution. Recent research has explored the use of such groups in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeting agents.
From a synthetic perspective, the preparation of (2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone involves multi-step processes that require precise control over reaction conditions. Techniques such as palladium-catalyzed cross-couplings or nucleophilic aromatic substitutions are commonly employed to assemble the molecule. The use of modern catalytic methods has significantly improved the yield and purity of this compound, making it more accessible for further studies.
In terms of applications, this compound has shown promise in several areas. For instance, its ability to coordinate with metal ions makes it a potential candidate for designing new materials with magnetic or electronic properties. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound in drug development programs targeting specific diseases such as cancer or neurodegenerative disorders.
Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the bipyridine framework exhibits significant conjugation effects, which influence its redox properties and stability. These findings are valuable for designing experiments aimed at optimizing its performance in various chemical systems.
Moreover, the longevity and stability of this compound under different environmental conditions have been extensively studied. Researchers have demonstrated that it retains its structural integrity under mild thermal and oxidative conditions, making it suitable for long-term storage and use in industrial applications.
In conclusion, (2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone (CAS No. 1352500-13-0) is a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for both fundamental research and practical innovations. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific knowledge and technological progress.
1352500-13-0 ((2-Bromo-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)